Propyl Chloroformate Propyl Chloroformate N-propyl chloroformate appears as a colorless liquid. May be decomposed by water. Severely irritates skin and eyes. Very toxic by ingestion, inhalation or skin absorption. Denser than water and vapors heavier than air. Flash point 50°F. Used to make other chemicals.
Brand Name: Vulcanchem
CAS No.: 109-61-5
VCID: VC0048039
InChI: InChI=1S/C4H7ClO2/c1-2-3-7-4(5)6/h2-3H2,1H3
SMILES: CCCOC(=O)Cl
Molecular Formula: C4H7ClO2
CH3(CH2)2OCOCl
C4H7ClO2
Molecular Weight: 122.55 g/mol

Propyl Chloroformate

CAS No.: 109-61-5

Reference Standards

VCID: VC0048039

Molecular Formula: C4H7ClO2
CH3(CH2)2OCOCl
C4H7ClO2

Molecular Weight: 122.55 g/mol

Propyl Chloroformate - 109-61-5

CAS No. 109-61-5
Product Name Propyl Chloroformate
Molecular Formula C4H7ClO2
CH3(CH2)2OCOCl
C4H7ClO2
Molecular Weight 122.55 g/mol
IUPAC Name propyl carbonochloridate
Standard InChI InChI=1S/C4H7ClO2/c1-2-3-7-4(5)6/h2-3H2,1H3
Standard InChIKey QQKDTTWZXHEGAQ-UHFFFAOYSA-N
Impurities Carbon dioxide, hydrogen chloride, phosgene, and alkyl chlorides; main impurities are corresponding carbonates /chloroformic esters/
SMILES CCCOC(=O)Cl
Canonical SMILES CCCOC(=O)Cl
Boiling Point 237 to 241 °F at 760 mm Hg (EPA, 1998)
115.2 °C
112.4 °C
115 °C
Colorform COLORLESS LIQUID
Density 1.09 at 68 °F (EPA, 1998)
1.091 AT 20 °C/4 °C
1.09 g/cm³
Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.06
Flash Point -58 °F (EPA, 1998)
-50 °C (-58 °F)
26 °C c.c.
Physical Description N-propyl chloroformate appears as a colorless liquid. May be decomposed by water. Severely irritates skin and eyes. Very toxic by ingestion, inhalation or skin absorption. Denser than water and vapors heavier than air. Flash point 50°F. Used to make other chemicals.
COLOURLESS LIQUID WITH PUNGENT ODOUR.
Description N-propyl chloroformate appears as a colorless liquid. May be decomposed by water. Severely irritates skin and eyes. Very toxic by ingestion, inhalation or skin absorption. Denser than water and vapors heavier than air. Flash point 50°F. Used to make other chemicals.
Shelf Life THEY TEND TO DECOMP SPONTANEOUSLY TO FORM HYDROCHLORIC ACID & OTHER PRODUCTS /CHLOROFORMATES/
HYDROLYZE READILY IN MOIST AIR /CHLOROFORMATES/
Solubility MISCIBLE WITH BENZENE, CHLOROFORM, ETHER
Insoluble in water
Solubility in water: reaction
Synonyms Chloroformic Acid Propyl Ester; Propyl Carbonochloridate; Propyl Chlorocarbonate; n-Propyl Chloroformate
Vapor Density 4.2 (EPA, 1998) (Relative to Air)
4.2 (AIR= 1)
Relative vapor density (air = 1): 4.23
Vapor Pressure 20.00 mmHg
20 mm Hg @ 25.3 °C
Vapor pressure, kPa at 20 °C: 2.6
PubChem Compound 7998
Last Modified Nov 11 2021
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